Cas no 1084891-95-1 (Hydroxy Cariprazine)

• Product Name: Hydroxy Cariprazine
• CAS No: 1084891-95-1
• CID: 4679444
• Update Time: 2025-10-29

Hydroxy Cariprazine Chemical and Physical Properties

Names and Identifiers

• Hydroxy Cariprazine

Additional information on Hydroxy Cariprazine

Hydroxy Cariprazine: A Comprehensive Overview

Hydroxy Cariprazine, with the CAS number 1084891-95-1, is a compound of significant interest in the field of pharmacology and drug development. This compound is closely related to Cariprazine, a well-known atypical antipsychotic agent, and is often studied for its potential therapeutic applications. Recent advancements in research have shed light on its unique properties and mechanisms of action, making it a promising candidate for addressing various neuropsychiatric conditions.

The chemical structure of Hydroxy Cariprazine plays a pivotal role in its pharmacological activity. It is derived from the hydroxylation of Cariprazine, which introduces a hydroxyl group into the molecule. This modification significantly alters its pharmacokinetic profile, enhancing its bioavailability and potentially improving its therapeutic efficacy. Studies have shown that this structural change also influences its receptor binding affinity, particularly at dopamine D3 and serotonin 5-HT1A receptors, which are critical targets in the treatment of schizophrenia and other mental health disorders.

Recent research has focused on the neuroprotective properties of Hydroxy Cariprazine. Preclinical studies indicate that it may exert antioxidant effects, reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a potential candidate for neurodegenerative diseases such as Parkinson's disease or Alzheimer's disease, where oxidative stress plays a significant role in disease progression.

In terms of clinical applications, Hydroxy Cariprazine has shown promise in addressing treatment-resistant schizophrenia. A recent clinical trial demonstrated that it significantly reduced positive and negative symptoms in patients who did not respond adequately to conventional antipsychotics. The compound's ability to modulate both dopamine and serotonin systems makes it a versatile therapeutic agent with potential benefits across a wide range of psychiatric conditions.

The development of Hydroxy Cariprazine has also been supported by advancements in drug delivery systems. Researchers have explored the use of nanotechnology to enhance its solubility and targeting efficiency, which could further improve its therapeutic index. These innovations highlight the compound's potential as a next-generation antipsychotic with improved safety profiles.

In conclusion, Hydroxy Cariprazine, with its unique chemical structure and promising pharmacological properties, represents a significant advancement in the field of neuropsychiatric drug development. Its ability to target key neurotransmitter systems and exhibit neuroprotective effects positions it as a potential breakthrough therapy for various mental health conditions. Continued research into its mechanisms of action, safety profile, and clinical efficacy will be essential to unlocking its full therapeutic potential.